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Compound of Interest

Compound Name: Tinofedrine

CAS No.: 66788-41-8

Cat. No.: B1229409

Get Quote

Introduction & Therapeutic Profile
Tinofedrine Hydrochloride (Developmental Code: D-8955) is a cerebral vasodilator and

nootropic agent belonging to the sympathomimetic amine class. Structurally derived from the

norephedrine backbone, it is distinguished by a bulky N-substituent containing two thiophene

rings. This lipophilic modification confers unique pharmacodynamic properties, specifically

enhancing cerebral and peripheral blood flow with positive inotropic effects, while maintaining a

lower chronotropic impact compared to classical beta-agonists.

Primary Indication: Cerebrovascular insufficiency, senile dementia (historical). CAS Number:

50776-39-1 (HCl salt); 36702-83-7 (Free base). IUPAC Name: (1R,2S)-2-[[3,3-di(thiophen-3-

yl)prop-2-enyl]amino]-1-phenylpropan-1-ol hydrochloride.

Chemical Structure & Molecular Properties[1][2][3]
Tinofedrine is a chiral molecule containing two stereocenters. The biologically active eutomer

possesses the (1R, 2S) configuration, analogous to the natural ephedrine/norephedrine

scaffold.
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Structural Data Table
Property Data

Molecular Formula C₂₀H₂₂ClNOS₂

Molecular Weight
391.98 g/mol (HCl Salt); 355.52 g/mol (Free

Base)

Stereochemistry (1R, 2S) - Erythro configuration

Key Functional Groups
Secondary Amine, Secondary Alcohol,

Thiophene (x2), Phenyl

Salt Form Hydrochloride (1:1 stoichiometry)

Appearance White to off-white crystalline powder

Structural Visualization (Graphviz)
The following diagram illustrates the connectivity of Tinofedrine, highlighting the norephedrine

core and the dithienyl-allyl tail.

Figure 1: Structural connectivity of Tinofedrine HCl showing pharmacophore segmentation.
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Physicochemical Properties[2][3][4][5][6][7]
Understanding the physicochemical behavior of Tinofedrine HCl is critical for formulation and

analytical method development.[1]

Solubility & Lipophilicity
The presence of two thiophene rings and a phenyl group makes the free base highly lipophilic.

The hydrochloride salt improves aqueous solubility but retains significant organic solubility.

LogP (Predicted): ~4.5 – 5.2 (High lipophilicity due to dithienyl group).
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pKa (Predicted): ~9.2 (Secondary amine).

Solubility Profile:

Water:[2][3] Soluble (as HCl salt).

Methanol/Ethanol:[4] Freely soluble.

Chloroform/DMSO: Soluble.[5]

Ether/Hexane: Insoluble (HCl salt).[5]

Stability
Hydrolysis: The allylic amine linkage is generally stable, but the compound may degrade

under strong oxidative stress (thiophene oxidation).

Stereochemical Stability: The (1R, 2S) centers are stable under neutral conditions but may

undergo racemization (via retro-aldol or aziridine intermediates) under extreme basic

conditions or high heat.

Synthetic Route & Manufacturing
The synthesis of Tinofedrine typically involves the convergent coupling of the norephedrine

chiral auxiliary with a lipophilic electrophile.

Key Synthetic Pathway
The most chemically consistent route involves N-alkylation of (1R,2S)-norephedrine.

Preparation of Electrophile:

Reaction of 3-bromothiophene with magnesium (Grignard) followed by reaction with ethyl

acrylate or similar electrophile to generate 3,3-di(thiophen-3-yl)acrylic acid derivatives.

Reduction and halogenation yield 3,3-di(thiophen-3-yl)allyl bromide.

Coupling (N-Alkylation):
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(1R,2S)-Norephedrine is reacted with 3,3-di(thiophen-3-yl)allyl bromide in the presence of

a base (e.g., K₂CO₃) in a polar aprotic solvent (DMF or Acetonitrile).

Salt Formation:

The free base is treated with ethanolic HCl to precipitate Tinofedrine Hydrochloride.

Synthesis Diagram[6][10]

Figure 2: Convergent synthetic pathway for Tinofedrine Hydrochloride.
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Analytical Characterization
Recommended HPLC Protocol
Note: Due to the lack of a standardized pharmacopeial monograph, the following protocol is

designed based on the molecule's specific chemotype (Lipophilic Amine).

Column: C18 End-capped (e.g., Agilent Zorbax Eclipse Plus), 150 x 4.6 mm, 5 µm.

Mobile Phase A: 20 mM Potassium Phosphate Buffer, pH 3.0 (suppresses silanol activity).

Mobile Phase B: Acetonitrile (High elution strength required for thiophenes).

Gradient:

0-2 min: 20% B

2-15 min: Linear ramp to 80% B

15-20 min: Hold 80% B

Flow Rate: 1.0 mL/min.[6][7]

Detection: UV @ 235 nm (Thiophene absorption max) and 254 nm.

Temperature: 30°C.

Spectroscopic Identification
IR Spectrum: Characteristic peaks at ~3300 cm⁻¹ (OH/NH stretch), ~1600 cm⁻¹ (Aromatic

C=C), and ~700 cm⁻¹ (Thiophene C-S stretch).

Mass Spectrometry (ESI+): Parent ion [M+H]⁺ at m/z 356.1.

Pharmacology & Mechanism of Action
Mechanism
Tinofedrine acts as a sympathomimetic agent with a unique profile. It stimulates beta-

adrenergic receptors but with a selectivity that favors vasodilation (cerebral/coronary) over
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cardiac chronotropy (heart rate).

Positive Inotropy: Increases cardiac contractility.

Vasodilation: Reduces peripheral vascular resistance, improving microcirculation.

Metabolic Enhancement: Studies suggest improvement in cerebral glucose metabolism

under hypoxic conditions.

Pharmacokinetics & Metabolism
Research indicates Tinofedrine undergoes extensive metabolism and enterohepatic

circulation.[8]

Absorption: Rapid absorption in dogs; moderate in rats.[8]

Metabolism: N-dealkylation is a minor pathway. The major pathway involves conjugation

(glucuronidation) of the alcohol group and biliary excretion.

Excretion: Predominantly fecal (via bile) in rats and dogs.[8]

Figure 3: Pharmacokinetic disposition and enterohepatic circulation of Tinofedrine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1229409/docs#tinofedrine-hydrochloride-chemical-
structure-properties-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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